Cas no 78750-03-5 (Benzoxazole,5-chloro-2-(1-piperidinyl)-)

• Product Name: Benzoxazole,5-chloro-2-(1-piperidinyl)-
• CAS No: 78750-03-5
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 579343
• PubChem ID: 230296
• Update Time: 2025-04-19

Benzoxazole,5-chloro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,5-chloro-2-(1-piperidinyl)-
• 5-chloro-2-(1-piperidyl)benzooxazole
• 5-chloro-2-piperidin-1-yl-1,3-benzoxazole
• 5-Chlor-2-piperidino-benzoxazol
• 5-chloro-2-(1-piperidyl)benzoxazole
• 5-chloro-2-(piperidin-1-yl)benzoxazole
• 5-Chloro-2-(piperidino)benzoxazole
• 5-chloro-2-piperidin-1-yl-benzooxazole
• AC1L5J7V
• AC1Q3JZQ
• CTK5E6059
• DM4815500
• NIOSH
• NSC24975
• SureCN6489959
• NSC-24975
• Benzoxazole, 5-chloro-2-(piperidino)-
• 78750-03-5
• 5-chloro-2-(piperidin-1-yl)-1,3-benzoxazole
• DM48155000
• YGFYTUACVRNBRK-UHFFFAOYSA-N
• NIOSH/DM4815500
• SCHEMBL6489959
• DTXSID70282215

• Inchi： 1S/C12H13ClN2O/c13-9-4-5-11-10(8-9)14-12(16-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key： YGFYTUACVRNBRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCCCC1)O2

Computed Properties

• Exact Mass: 236.07179
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.27